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Compound of Interest

Compound Name: AS-85

Cat. No.: B15586562

A comprehensive search for a chemical entity designated "AS-85" reveals that this term does
not refer to a single, universally recognized compound within the scientific and drug
development communities. Instead, "AS-85" appears as a component of various unrelated
substances and concepts spanning chemistry, microbiology, and materials science. For
researchers and drug development professionals, understanding the context of "AS-85" is
crucial for accurate identification and further investigation.

The ambiguity of the term "AS-85" necessitates a careful examination of its potential meanings.
The most prominent interpretations, based on available scientific literature, are detailed below.

Astatine (At): The Element with Atomic Number 85

In the context of pure chemistry, "85" refers to the atomic number of Astatine (At), a radioactive
halogen.[1] It is the rarest naturally occurring element in the Earth's crust. All of its isotopes are
short-lived; the most stable, astatine-210, has a half-life of only 8.1 hours.[1] Due to its
instability and rarity, a solid sample of astatine has never been viewed.[1] While it has some
metallic characteristics, its chemistry is largely analogous to that of iodine.[1] Its use in
medicine is primarily in the realm of radiopharmaceuticals for targeted alpha-particle therapy,
where its isotopes, such as Astatine-211, are attached to targeting molecules to destroy cancer
cells.

Antigen 85 (Ag85): A Key Drug Target in Mycobacterium
tuberculosis
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For professionals in drug development, particularly in the field of infectious diseases, "Ag85"
refers to the Antigen 85 complex from Mycobacterium tuberculosis, the bacterium that causes
tuberculosis. This complex consists of three proteins—Ag85A, Ag85B, and Ag85C—that are
essential for the synthesis of the mycobacterial cell wall.[2][3]

e Function: The Ag85 proteins are mycolyltransferases that catalyze the final step in the
biosynthesis of mycolic acids, which are crucial components of the bacterial cell wall.[2][3]
This barrier protects the bacterium from the host's immune system and environmental
stresses.

e As a Drug Target: Due to its vital role in bacterial survival and pathogenesis, the Ag85
complex is a significant target for the development of new anti-tuberculosis drugs.[2][4]
Modulators that inhibit the Ag85 complex can disrupt the bacterial cell wall, making the
bacterium more vulnerable.[2]

« Inhibitors: One such inhibitor identified is ebselen (EBS).[4][5] Research has shown that
ebselen covalently binds to a cysteine residue near the active site of Ag85C, restructuring
the active site and disrupting the enzymatic activity essential for cell wall synthesis.[4][5]

¢ Signaling Pathways: The Ag85 complex and its components are also involved in modulating
the host immune response. For instance, Ag85a has been shown to activate the cGAS-
STING signaling pathway in intestinal mucosal cells, which is involved in detecting cytosolic
DNA and triggering an immune response.[6]

OM-85: An Immunostimulant Bacterial Lysate

OM-85 is the designation for a standardized lysate of several common respiratory tract
bacteria. It is used as an immunostimulant to prevent recurrent respiratory tract infections.[7] Its
mechanism of action involves modulating both the innate and adaptive immune systems,
enhancing the host's defense against viral and bacterial pathogens.[7]

Span 85: A Non-ionic Surfactant

In the field of materials science and formulation, Span 85 is the commercial name for Sorbitan
Trioleate.[8][9][10] It is a non-ionic surfactant and emulsifier used in a variety of applications,
including cosmetics, food products, and pharmaceutical preparations.[9]
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Chemical Properties of Span 85 (Sorbitan Trioleate)

Property Value

Molecular Formula C60H10808[9][10]

Molecular Weight 957.49 g/mol [9]

Appearance Amber viscous liquid[9]

CAS Number 26266-58-0[9]

HLB Value 1.8

Solubility Soluble in chloroform; dispersible in water.[11]

Other Contexts for "85"

The number "85" also appears in various other scientific and technical contexts, including:

o USP <85>: A chapter in the United States Pharmacopeia that details the Bacterial
Endotoxins Test (BET), also known as the Limulus Amebocyte Lysate (LAL) test, used to
detect endotoxins in pharmaceutical products and medical devices.[12][13][14][15][16]

o Steel Grades: Such as "85 Spring structural steel" or "ASTM A148 Grade 105-85," which are
designations for specific steel alloys with defined compositions and mechanical properties.
[17][18]

o Polymer Blends: For example, "NOVABLEND PC/ASA T85" is a type of thermoplastic blend.
[19]

¢ Yeast Genetics: "Pho85" is a cyclin-dependent kinase in yeast that is involved in several
signal transduction pathways related to environmental conditions.[20]

Conclusion

The designation "AS-85" is ambiguous and does not correspond to a single, well-defined
chemical entity for drug development. The most plausible interpretation for the target audience
of this guide is related to the Antigen 85 (Ag85) complex in Mycobacterium tuberculosis, a
critical area of research for new antibiotics. However, without a more specific chemical name,
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CAS number, or SMILES string, a detailed technical guide on a single "core" compound cannot
be definitively constructed.

For researchers and scientists, it is imperative to use precise identifiers to avoid confusion and
to ensure the accurate retrieval and application of scientific information. If "AS-85" is an internal
project code or a shorthand for a specific molecule, that more detailed information is required
to provide the in-depth technical guide requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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